2-((2-Methylbenzyl)amino)-2-oxoethyl 2,5-difluorobenzoate
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Description
2-((2-Methylbenzyl)amino)-2-oxoethyl 2,5-difluorobenzoate is a useful research compound. Its molecular formula is C17H15F2NO3 and its molecular weight is 319.308. The purity is usually 95%.
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Scientific Research Applications
Herbicidal Activity
Research on derivatives similar to "2-((2-Methylbenzyl)amino)-2-oxoethyl 2,5-difluorobenzoate" has demonstrated potential applications in agriculture, particularly as herbicides. For instance, a study by Hwang et al. (2005) on a 5-(2,6-difluorobenzyl)oxymethyl-5-methyl-3-(3-methylthiophen-2-yl)-1,2-isoxazoline derivative showed potent herbicidal activity against annual weeds and good rice selectivity under both greenhouse and field conditions, suggesting the potential of similar compounds in agricultural applications (Hwang et al., 2005).
Synthetic Routes to Benzimidazoles
The synthesis of benzimidazoles, which are crucial in pharmaceuticals, can be achieved through reactions involving compounds similar to "this compound". A method reported by Hati et al. (2016) for the transformation of 2-aminobenzylamines to 2-substituted benzimidazoles at room temperature illustrates the versatility of such compounds in creating pharmacologically relevant structures (Hati et al., 2016).
Methylglyoxal Studies
Another study by Nemet et al. (2006) on methylglyoxal (MG), a reactive alpha-oxoaldehyde, and its formation in food and organisms, contributes to understanding the biochemical effects and potential risks of compounds capable of interacting with or influencing MG levels (Nemet et al., 2006).
Antitumor Properties
Research into fluorinated 2-(4-amino-3-substituted-phenyl)benzothiazoles, as studied by Hutchinson et al. (2001), has shown that these compounds possess potent cytotoxic activities in vitro against certain cancer cell lines, indicating the therapeutic potential of structurally related compounds in oncology (Hutchinson et al., 2001).
Properties
IUPAC Name |
[2-[(2-methylphenyl)methylamino]-2-oxoethyl] 2,5-difluorobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15F2NO3/c1-11-4-2-3-5-12(11)9-20-16(21)10-23-17(22)14-8-13(18)6-7-15(14)19/h2-8H,9-10H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPAAYFHXXFZUKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CNC(=O)COC(=O)C2=C(C=CC(=C2)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15F2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.